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Compound of Interest

Compound Name:
5-chloro-3-methylpyridazine

hydrochloride

CAS No.: 2153472-96-7

Cat. No.: B6247043

Get Quote

Executive Summary & Chemical Profile
5-Chloro-3-methylpyridazine hydrochloride (CAS: 2153472-96-7) is a disubstituted diazine

scaffold used primarily in the synthesis of bioactive compounds (e.g., MGLUR5 antagonists,

agrochemicals).[1][2] Its value lies in its orthogonal reactivity: it possesses an electrophilic site

(C5-Cl) and a nucleophilic/acidic site (C3-Methyl), allowing for sequential functionalization.[1]
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Property Data

Formula

MW 165.02 g/mol (Salt); 128.56 g/mol (Free Base)

Core Structure 1,2-Diazine ring

Key Features

Electron-deficient ring (

-deficient); Acidic

-methyl group.[1][3]

Storage
Hygroscopic; Store under inert atmosphere at

2–8°C.

Electronic Structure & Reactivity Landscape[4]
The pyridazine ring is inherently electron-deficient due to the high electronegativity of the two

nitrogen atoms.[1] However, the positioning of substituents in 5-chloro-3-methylpyridazine

creates a specific reactivity hierarchy.[1]

The "Beta" Chloride (Position 5)
Unlike 3-chloropyridazines, where the halogen is

to a nitrogen, the chlorine at position 5 is in a

position relative to the N1-N2 bond.[1]

Mechanism of Activation: While less reactive than the 3- or 6-positions, the 5-position is still

activated towards Nucleophilic Aromatic Substitution (

).[1] Upon nucleophilic attack at C5, the negative charge is delocalized onto N1 via
resonance (Meisenheimer complex).

Implication:

reactions at C5 often require elevated temperatures or stronger bases compared to C3/C6
analogs.[1] For unreactive nucleophiles, Palladium-catalyzed cross-coupling is the preferred
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route.[1]

The "Alpha" Methyl (Position 3)
The methyl group at C3 is directly attached to the imine-like C=N bond.[1]

Acidity: The protons are pseudo-benzylic and significantly acidic (

~25–28).

Reactivity: This site is prone to deprotonation by strong bases (LDA, LiTMP) or condensation

with aldehydes (Knoevenagel-type), allowing carbon chain extension.[1]

Visualization of Reactivity
The following diagram illustrates the competing reactive sites and the electronic flow during

activation.

Strategic Functionalization

5-Chloro-3-methylpyridazine C5-Chloride (Electrophile)
Susceptible to Pd-Coupling & SnAr

C3-Methyl (Nucleophile/Acidic)
Susceptible to Deprotonation & Oxidation

Ring Nitrogens
Susceptible to N-Oxidation & Salt Formation

Click to download full resolution via product page

Figure 1: Orthogonal reactivity map of the 5-chloro-3-methylpyridazine scaffold.

Key Transformations & Experimental Protocols
Nucleophilic Aromatic Substitution ( )
Direct displacement of the C5-chloride by amines, thiols, or alkoxides.[1]
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Critical Consideration: The hydrochloride salt must be neutralized in situ or prior to reaction to

prevent quenching of the nucleophile.

Protocol: Displacement with Morpholine (Representative Amine)
Preparation: Suspend 5-chloro-3-methylpyridazine HCl (1.0 equiv) in anhydrous DMF or

DMSO (0.5 M).

Neutralization: Add

(3.0 equiv).[1] Stir at RT for 15 min to liberate the free base.

Nucleophile Addition: Add morpholine (1.5 equiv).[1]

Reaction: Heat to 80–100°C for 4–12 hours. (Note: Higher temp required due to

-position).[1]

Workup: Dilute with water, extract with EtOAc. The product is often a solid.

Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)
This is the most robust method for forming C-C bonds at the 5-position, overcoming the lower

electrophilicity of the C5-Cl bond.[1]

Protocol: Suzuki Coupling with Phenylboronic Acid[4]
Substrate: 5-chloro-3-methylpyridazine HCl (1.0 mmol)

Boronic Acid: Phenylboronic acid (1.5 mmol)

Catalyst:

(5 mol%) + SPhos (10 mol%) OR

(5 mol%).

Base:

(3.0 equiv) or
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.[1]

Solvent: 1,4-Dioxane/Water (4:[1]1) degassed.[1]

Conditions: 90°C under Argon for 12 hours.

Mechanism:

Oxidative Addition: Pd(0) inserts into the C5-Cl bond.[1] This is the rate-limiting step and is

facilitated by electron-rich ligands (e.g., SPhos) due to the electron-deficient nature of the

pyridazine.[1]

Transmetallation: The aryl group transfers from Boron to Palladium.[1]

Reductive Elimination: Formation of the C5-Aryl bond and regeneration of Pd(0).[1]
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Figure 2: Catalytic cycle for the Suzuki coupling at the C5 position.[1]

Methyl Group Functionalization (Condensation)
The C3-methyl group can be activated to form styryl derivatives, useful for extending

conjugation.[1]
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Reagents: Aromatic aldehyde (1.0 equiv), Acetic Anhydride (

) or Piperidine/AcOH.

Conditions: Reflux (120–140°C).[1]

Outcome: Formation of a trans-alkene (styrylpyridazine) via Knoevenagel-type condensation.

[1]

Comparative Reactivity Data
The following table contrasts the reactivity of the 5-chloro isomer against the more common 3-

chloro isomer.

Feature
5-Chloro-3-
methylpyridazine

3-Chloro-6-
methylpyridazine

Cl Position
Beta (

) to N1/N2

Alpha (

) to N2

Rate
Moderate (Requires

Heat/Catalyst)
Fast (Room Temp/Mild Heat)

Regioselectivity Single Cl site (Clean) Single Cl site (Clean)

Lithiability
C3-Me is acidic; Ring lithiation

difficult

C6-Me is acidic; Ortho-

lithiation possible

Primary Use
Access to 5-substituted

analogs

Access to 3-substituted

analogs

Handling & Stability (Safety)
Acidity: As a hydrochloride salt, the solid is acidic.[1] Use corrosion-resistant spatulas.[1]

Hygroscopicity: The salt absorbs moisture, which can hydrolyze the C-Cl bond over long

periods or complicate stoichiometry.[1] Weigh quickly or use a glovebox.
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Neutralization: Always calculate the extra equivalent of base required to neutralize the HCl

salt in catalytic reactions. Failure to do so will protonate the Pd-ligand or quench the

organometallic reagent.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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